Cas no 2034402-69-0 (3-chloro-1H-pyrazolo[3,4-b]pyridine-4-carbaldehyde)

• Product Name: 3-chloro-1H-pyrazolo[3,4-b]pyridine-4-carbaldehyde
• CAS No: 2034402-69-0
• MF: C₇H₄ClN₃O
• MW: 181.579159736633
• CID: 5824393
• PubChem ID: 91811075
• Update Time: 2024-01-09

3-chloro-1H-pyrazolo[3,4-b]pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2H-pyrazolo[3,4-b]pyridine-4-carbaldehyde
• 1H-Pyrazolo[3,4-b]pyridine-4-carboxaldehyde, 3-chloro-
• 3-chloro-1H-pyrazolo[3,4-b]pyridine-4-carbaldehyde
• AKOS025312730
• F2102-0118
• 2034402-69-0

• Inchi： 1S/C7H4ClN3O/c8-6-5-4(3-12)1-2-9-7(5)11-10-6/h1-3H,(H,9,10,11)
• InChI Key： GSIPKHRVJKFDGW-UHFFFAOYSA-N
• SMILES： C12NN=C(Cl)C1=C(C=O)C=CN=2

Computed Properties

• Exact Mass: 181.0042895g/mol
• Monoisotopic Mass: 181.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.622±0.06 g/cm3(Predicted)
• Boiling Point: 415.5±40.0 °C(Predicted)
• pka: 6.34±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines